Cas no 1439896-45-3 (1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride)

• Product Name: 1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride
• CAS No: 1439896-45-3
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 4917268
• Update Time: 2025-06-09

1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride
• 1-(3-(Aminomethyl)phenyl)azepan-2-one hydrochloride

• Inchi： 1S/C13H18N2O.ClH/c14-10-11-5-4-6-12(9-11)15-8-3-1-2-7-13(15)16;/h4-6,9H,1-3,7-8,10,14H2;1H
• InChI Key： ITSLWXWFTCCSEF-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCCCN1C1C=CC=C(CN)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 46.3

Additional information on 1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride

Research Brief on 1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride (CAS: 1439896-45-3): Recent Advances and Applications

1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride (CAS: 1439896-45-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structure, featuring an azepan-2-one (caprolactam) ring and an aminomethylphenyl moiety, makes it a versatile scaffold for drug design. Recent synthetic approaches have optimized the production of 1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride, improving yield and purity. These advancements are critical for scaling up production and ensuring consistent quality in preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits promising activity as a modulator of specific biological targets. For instance, studies suggest its potential as a ligand for G-protein-coupled receptors (GPCRs) or as an inhibitor of enzymes involved in inflammatory pathways. These findings open new avenues for developing treatments for neurological disorders, chronic pain, and inflammatory diseases.

In addition to its standalone therapeutic potential, 1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride serves as a crucial building block in the synthesis of more complex drug candidates. Recent patents and publications describe its incorporation into larger molecules designed to enhance bioavailability, selectivity, and efficacy. This underscores its value in modern drug discovery pipelines.

Ongoing research is also exploring the compound's safety profile and pharmacokinetic properties. Preliminary data indicate favorable absorption and distribution characteristics, but further studies are needed to fully understand its metabolic fate and potential toxicity. These insights will be essential for advancing the compound into later stages of drug development.

In conclusion, 1-[3-(Aminomethyl)phenyl]azepan-2-one hydrochloride represents a promising chemical entity with diverse applications in pharmaceutical research. Continued investigation into its mechanisms of action and therapeutic potential is warranted, as it may lead to breakthroughs in treating challenging medical conditions. Researchers and industry professionals should monitor developments related to this compound closely, as it may play a pivotal role in future drug discovery efforts.